Cas no 72834-32-3 (4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride)

4-Methoxyphenyl 2-(2-piperidinyl)ethyl ether hydrochloride is a chemically synthesized compound featuring a piperidine moiety linked to a methoxyphenyl group via an ether bridge. Its structural characteristics suggest potential utility as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological or cardiovascular pathways. The hydrochloride salt form enhances solubility and stability, facilitating handling and formulation. The presence of both ether and piperidine functional groups may contribute to its reactivity and binding affinity in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for research purposes. Further studies are required to explore its full pharmacological profile.
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride structure
72834-32-3 structure
Product Name:4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
CAS No:72834-32-3
MF:C14H22ClNO2
MW:271.78298330307
CID:3045976
PubChem ID:46735746
Update Time:2025-06-11

4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride
    • 2-[2-(4-methoxyphenoxy)ethyl]piperidine;hydrochloride
    • 2-[2-(4-methoxyphenoxy)ethyl]piperidine hydrochloride
    • AKOS015849239
    • 72834-32-3
    • 2-(2-(4-Methoxyphenoxy)ethyl)piperidine hydrochloride
    • 4-Methoxyphenyl 2-(2-piperidinyl)ethyl ether hydrochloride
    • Piperidine, 2-[2-(4-methoxyphenoxy)ethyl]-, hydrochloride (1:1)
    • 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
    • Inchi: 1S/C14H21NO2.ClH/c1-16-13-5-7-14(8-6-13)17-11-9-12-4-2-3-10-15-12;/h5-8,12,15H,2-4,9-11H2,1H3;1H
    • InChI Key: PPKDHOQZDNFFLQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(OC)=CC=1)CCC1NCCCC1.Cl

Computed Properties

  • Exact Mass: 271.1339066g/mol
  • Monoisotopic Mass: 271.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023455-500mg
4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride
72834-32-3
500mg
3332CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023455-500mg
4-Methoxyphenyl 2-(2-piperidinyl)ethyl etherhydrochloride
72834-32-3
500mg
3332.0CNY 2021-07-13
TRC
M945650-5mg
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
72834-32-3
5mg
$ 50.00 2022-06-03
TRC
M945650-10mg
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
72834-32-3
10mg
$ 65.00 2022-06-03
TRC
M945650-50mg
4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride
72834-32-3
50mg
$ 115.00 2022-06-03

Additional information on 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride

Research Brief on 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3): Recent Advances and Applications

4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature indicates that 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride has been investigated for its role as a precursor in the synthesis of sigma receptor ligands. Sigma receptors, which are implicated in various neurological disorders such as schizophrenia, depression, and neuropathic pain, have become a focal point in CNS drug development. The compound's structural features, including the piperidinyl and methoxyphenyl moieties, contribute to its affinity for these receptors, making it a valuable scaffold for further modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the optimization of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride derivatives to enhance their selectivity and potency for sigma-1 receptors. The study employed molecular docking and in vitro binding assays to identify key structural modifications that improved receptor binding affinity. These findings underscore the compound's versatility as a starting point for the design of new sigma receptor modulators with potential therapeutic benefits.

Another area of interest is the compound's application in the development of anticancer agents. Preliminary studies have suggested that derivatives of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride may exhibit cytotoxic effects against certain cancer cell lines. For instance, a recent in vitro study demonstrated that modified versions of the compound induced apoptosis in breast cancer cells, possibly through the modulation of intracellular signaling pathways. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety profile.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride have been reported. A 2022 patent application detailed an improved synthetic route that enhances yield and purity while reducing production costs. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into large-scale drug manufacturing processes.

In conclusion, 4-Methoxyphenyl2-(2-piperidinyl)ethyletherhydrochloride (CAS: 72834-32-3) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its applications span from CNS drug development to potential anticancer therapies, supported by recent advancements in synthetic methodologies and pharmacological studies. Future research should focus on elucidating its mechanisms of action and exploring its therapeutic potential in preclinical and clinical settings.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.